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  3. 4-{3-[(6-(ethoxycarbonyl)-5-(3-ethoxy-4-methoxyphenyl)-7-methyl-3-oxo-5H-[1,3]thiazolo[3,2-a]pyrimidin-2(3H)-ylidene)methyl]-2,5-dimethyl-1H-pyrrol-1-yl}benzoic acid
4-{3-[(6-(ethoxycarbonyl)-5-(3-ethoxy-4-methoxyphenyl)-7-methyl-3-oxo-5H-[1,3]thiazolo[3,2-a]pyrimidin-2(3H)-ylidene)methyl]-2,5-dimethyl-1H-pyrrol-1-yl}benzoic acid 4-{3-[(6-(ethoxycarbonyl)-5-(3-ethoxy-4-methoxyphenyl)-7-methyl-3-oxo-5H-[1,3]thiazolo[3,2-a]pyrimidin-2(3H)-ylidene)methyl]-2,5-dimethyl-1H-pyrrol-1-yl}benzoic acid
Brand Name: Vulcanchem
CAS No.:
VCID: VC0972795
InChI: InChI=1S/C33H33N3O7S/c1-7-42-26-16-22(11-14-25(26)41-6)29-28(32(40)43-8-2)19(4)34-33-36(29)30(37)27(44-33)17-23-15-18(3)35(20(23)5)24-12-9-21(10-13-24)31(38)39/h9-17,29H,7-8H2,1-6H3,(H,38,39)/b27-17-
SMILES: CCOC1=C(C=CC(=C1)C2C(=C(N=C3N2C(=O)C(=CC4=C(N(C(=C4)C)C5=CC=C(C=C5)C(=O)O)C)S3)C)C(=O)OCC)OC
Molecular Formula: C33H33N3O7S
Molecular Weight: 615.7 g/mol

4-{3-[(6-(ethoxycarbonyl)-5-(3-ethoxy-4-methoxyphenyl)-7-methyl-3-oxo-5H-[1,3]thiazolo[3,2-a]pyrimidin-2(3H)-ylidene)methyl]-2,5-dimethyl-1H-pyrrol-1-yl}benzoic acid

CAS No.:

Cat. No.: VC0972795

Molecular Formula: C33H33N3O7S

Molecular Weight: 615.7 g/mol

* For research use only. Not for human or veterinary use.

4-{3-[(6-(ethoxycarbonyl)-5-(3-ethoxy-4-methoxyphenyl)-7-methyl-3-oxo-5H-[1,3]thiazolo[3,2-a]pyrimidin-2(3H)-ylidene)methyl]-2,5-dimethyl-1H-pyrrol-1-yl}benzoic acid -

Specification

Molecular Formula C33H33N3O7S
Molecular Weight 615.7 g/mol
IUPAC Name 4-[3-[(Z)-[6-ethoxycarbonyl-5-(3-ethoxy-4-methoxyphenyl)-7-methyl-3-oxo-5H-[1,3]thiazolo[3,2-a]pyrimidin-2-ylidene]methyl]-2,5-dimethylpyrrol-1-yl]benzoic acid
Standard InChI InChI=1S/C33H33N3O7S/c1-7-42-26-16-22(11-14-25(26)41-6)29-28(32(40)43-8-2)19(4)34-33-36(29)30(37)27(44-33)17-23-15-18(3)35(20(23)5)24-12-9-21(10-13-24)31(38)39/h9-17,29H,7-8H2,1-6H3,(H,38,39)/b27-17-
Standard InChI Key WFEXIXVEPFOHAY-PKAZHMFMSA-N
Isomeric SMILES CCOC1=C(C=CC(=C1)C2C(=C(N=C3N2C(=O)/C(=C/C4=C(N(C(=C4)C)C5=CC=C(C=C5)C(=O)O)C)/S3)C)C(=O)OCC)OC
SMILES CCOC1=C(C=CC(=C1)C2C(=C(N=C3N2C(=O)C(=CC4=C(N(C(=C4)C)C5=CC=C(C=C5)C(=O)O)C)S3)C)C(=O)OCC)OC
Canonical SMILES CCOC1=C(C=CC(=C1)C2C(=C(N=C3N2C(=O)C(=CC4=C(N(C(=C4)C)C5=CC=C(C=C5)C(=O)O)C)S3)C)C(=O)OCC)OC

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